Cas no 131-09-9 (2-Chloroanthracene-9,10-dione)

2-Chloroanthracene-9,10-dione is a chlorinated derivative of anthraquinone, characterized by its distinct molecular structure featuring a chloro substituent at the 2-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of dyes, pigments, and specialty chemicals. Its chloro group enhances reactivity, enabling selective functionalization in cross-coupling and substitution reactions. The anthraquinone core contributes to stability and electron-accepting properties, making it valuable in photochemical and electrochemical applications. High purity grades are available for research and industrial use, ensuring consistent performance in synthetic workflows. Proper handling is advised due to potential sensitivity to light and heat.
2-Chloroanthracene-9,10-dione structure
2-Chloroanthracene-9,10-dione structure
Product Name:2-Chloroanthracene-9,10-dione
CAS No:131-09-9
MF:C14H7ClO2
MW:242.6571829319
MDL:MFCD00001227
CID:36260
PubChem ID:24849604
Update Time:2025-05-25

2-Chloroanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

    • 2-Chloroanthracene-9,10-dione
    • Melting point standard 2-chloroanthraquinone
    • 2-Chloroanthraquinone
    • Anthraquinone,2-chloro- (6CI,7CI,8CI)
    • 2-Chloro-9,10-anthracenedione
    • 2-Chloro-9,10-anthraquinone
    • NSC 1702
    • b-Chloroanthraquinone
    • 2-chloro-9
    • 2-CHLORO AQ
    • 'LGC' (2408)
    • 10-Anthracenedione
    • 2-Chloranthrachinon
    • 2-chloro-anthraquinon
    • 2-Chloroanthraqukinone
    • β-chloroanthrapuinone
    • anthraquinone,2-chloro-
    • beta-Chloroanthraquinone
    • FT-0611906
    • D89202
    • CAS-131-09-9
    • FT-0611659
    • W-108338
    • SB66373
    • 2-Chloroanthraquinone - Melting point 209.73 masculineC
    • A806200
    • 2-chloroanthracene-9,10-dione; 2-Chloro-9,10-anthraquinone; 9,10-Anthracenedione, 2-chloro-; Beta-Chloroanthraquinone;
    • 2-Chloroanthra-9,10-quinone
    • N-ALPHACARBOBENZOXY-N-GAMMA-(4,4-DIMETHOXY)BENZHYDRYL-L-GLUTAMINEALPHA-METHYLESTER
    • AKOS001482338
    • .beta.-Chloroanthraquinone
    • Tox21_202964
    • BB 0310168
    • DTXSID7049213
    • NSC1702
    • AI3-00064
    • AE-641/00185035
    • 2-CHLORO-9,10-DIHYDROANTHRACENE-9,10-DIONE
    • MFCD00001227
    • 2-Chloroanthraquinone, 97%
    • Anthraquinone, 2-chloro-
    • NS00024144
    • AMY437
    • 2-Chloroanthra-9,10-quinone #
    • NCGC00260510-01
    • 2-chloro-anthraquinone
    • SCHEMBL155593
    • 2-chloro-anthracene-9,10-dione
    • 131-09-9
    • 5ZD4DU5A9G
    • NSC-1702
    • UNII-5ZD4DU5A9G
    • PS-11090
    • 10-Anthracenedione, 2-chloro-
    • CHEMBL3186676
    • DTXCID9029069
    • InChI=1/C14H7ClO2/c15-8-5-6-11-12(7-8)14(17)10-4-2-1-3-9(10)13(11)16/h1-7
    • 9,10-Anthracenedione, 2-chloro-
    • EINECS 205-010-0
    • BBL034622
    • 9,10Anthracenedione, 2chloro
    • Anthraquinone, 2chloro
    • 2Chloro9,10anthraquinone
    • 2Chloro9,10anthracenedione
    • ß-chloroanthraquinone
    • STL419937
    • betaChloroanthraquinone
    • 205-010-0
    • MDL: MFCD00001227
    • Inchi: 1S/C14H7ClO2/c15-8-5-6-11-12(7-8)14(17)10-4-2-1-3-9(10)13(11)16/h1-7H
    • InChI Key: FPKCTSIVDAWGFA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O
    • BRN: 2051842

Computed Properties

  • Exact Mass: 242.01300
  • Monoisotopic Mass: 242.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 34.1A^2

Experimental Properties

  • Color/Form: Light yellow acicular crystal
  • Density: 1.2377 (rough estimate)
  • Melting Point: 209.0 to 212.0 deg-C
  • Boiling Point: 345.65°C (rough estimate)
  • Flash Point: 179.7 °C
  • Refractive Index: 1.5380 (estimate)
  • Water Partition Coefficient: Insoluble
  • PSA: 34.14000
  • LogP: 3.11540
  • Sensitiveness: Sensitive to humidity
  • Solubility: Soluble in alcohol \ ether \ hot benzene \ nitrobenzene \ concentrated sulfuric acid \ ethyl acetate, insoluble in water

2-Chloroanthracene-9,10-dione Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36-S37/39-S24
  • FLUKA BRAND F CODES:10
  • RTECS:CB6151000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37; R43
  • Safety Term:S24;S26;S37/39
  • TSCA:Yes
  • Storage Condition:Store in a cool, dry place. Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

2-Chloroanthracene-9,10-dione Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-Chloroanthracene-9,10-dione Pricemore >>

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2-Chloroanthracene-9,10-dione Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium chlorate Solvents: Water ;  4 h, 100 °C; 2 h, 100 °C
Reference
Treatment of waste waters
, Federal Republic of Germany, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Fuming sulfuric acid Catalysts: Mercury sulfate ;  3 h, 120 °C
1.2 Reagents: Sodium chlorate Solvents: Water ;  2 h, 100 °C
Reference
Anthraquinone derivatives
, Federal Republic of Germany, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Fuming sulfuric acid Catalysts: Mercury sulfate ;  3 h, 120 °C
1.2 Reagents: Sodium chlorate Solvents: Water ;  4 h, 100 °C; 2 h, 100 °C
Reference
Chloroanthraquinones
, Federal Republic of Germany, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Chlorine Catalysts: Phthalic anhydride ;  6 h, 195 - 200 °C
Reference
Chloroanthraquinones
, Federal Republic of Germany, , ,

2-Chloroanthracene-9,10-dione Raw materials

2-Chloroanthracene-9,10-dione Preparation Products

2-Chloroanthracene-9,10-dione Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:131-09-9)2-Chloroanthraquinone
Order Number:LE2895;LE1710256
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:43
Price ($):discuss personally
Email:18501500038@163.com

2-Chloroanthracene-9,10-dione Related Literature

Additional information on 2-Chloroanthracene-9,10-dione

2-Chloroanthracene-9,10-dione: A Comprehensive Overview

2-Chloroanthracene-9,10-dione, also known by its CAS number 131-09-9, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs) and is characterized by its unique chemical structure, which includes a chlorinated anthracene moiety fused with a diketone group. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it a subject of interest in both academic research and industrial applications.

The structural uniqueness of 2-Chloroanthracene-9,10-dione lies in its ability to undergo various chemical reactions, including electrophilic aromatic substitution, nucleophilic attack, and redox reactions. These reactivities are influenced by the electron-withdrawing effect of the ketone groups and the electron-donating effect of the chlorine substituent. Recent studies have explored the role of this compound in organic synthesis, particularly in the construction of complex molecular frameworks with potential applications in drug discovery and materials science.

In terms of synthesis, 2-Chloroanthracene-9,10-dione can be prepared through several routes, including oxidation of anthracene derivatives or direct chlorination followed by oxidation. The choice of synthetic pathway depends on the desired purity and scale of production. Researchers have recently focused on developing environmentally friendly methods for synthesizing this compound, such as using microwave-assisted synthesis or catalytic systems that minimize waste generation.

The electronic properties of 2-Chloroanthracene-9,10-dione make it an attractive candidate for use in organic electronics. Its ability to act as an electron-deficient aromatic system has been exploited in the design of organic semiconductors and sensors. For instance, studies have demonstrated that thin films of this compound exhibit promising electrical conductivity when doped with appropriate materials. Furthermore, its photoresponsive properties have been investigated for potential applications in optoelectronic devices.

Beyond electronics, 2-Chloroanthracene-9,10-dione has found niche applications in biochemistry and pharmacology. Its ability to interact with biological molecules has led to its use as a ligand in metalloenzyme models and as a building block for designing bioactive compounds. Recent research has highlighted its potential as a lead compound for developing anticancer agents due to its ability to induce oxidative stress in cancer cells while sparing normal cells.

The environmental impact of 2-Chloroanthracene-9,10-dione is another area of active research. While it is not classified as a hazardous substance under most regulatory frameworks, its persistence in certain environmental matrices raises concerns about long-term ecological effects. Studies are ongoing to assess its biodegradation pathways and to develop remediation strategies for contaminated sites.

In conclusion, 2-Chloroanthracene-9,10-dione, CAS No. 131-09-9, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research directions, from materials science to biomedicine. As advancements in synthetic methodologies and characterization techniques unfold, the potential for new discoveries and practical applications of this compound remains vast.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:131-09-9)2-Chloroanthraquinone
LE2895;LE1710256
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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